Cas no 2092929-92-3 (3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one)

• Product Name: 3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one
• CAS No: 2092929-92-3
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 5527649
• Update Time: 2025-10-29

3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-chloro-
• 3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one

• Inchi： 1S/C6H4ClN3O/c7-4-3-9-10-5(11)1-2-8-6(4)10/h1-3,8H
• InChI Key： UDGGFFQUEZJZQV-UHFFFAOYSA-N
• SMILES： C12=C(Cl)C=NN1C(=O)C=CN2

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 319.7±52.0 °C(Predicted)
• pka: -3.79±0.20(Predicted)

Additional information on 3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one

Professional Introduction to 3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 2092929-92-3)

3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one, with the CAS number 2092929-92-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The structural features of this molecule, particularly the presence of both chloro and carbonyl functional groups, make it a versatile intermediate for synthesizing various pharmacologically relevant derivatives.

The pyrazolopyrimidine core is a privileged structure in drug discovery due to its ability to interact with multiple biological targets. Specifically, derivatives of this class have shown promise in inhibiting kinases, enzymes that play crucial roles in cell signaling pathways. The chloro substituent at the 3-position enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where targeted modifications can lead to improved pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer therapy. 3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one has been identified as a promising lead compound in this context. Studies have demonstrated its ability to modulate the activity of several tyrosine kinases, which are overexpressed in various malignancies. For instance, preclinical data suggests that derivatives of this compound can inhibit the proliferation of cancer cells by disrupting key signaling cascades involved in cell survival and proliferation. The 7-one moiety contributes to the molecule's binding affinity by forming hydrogen bonds with amino acid residues in the target protein active site.

The synthesis of 3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one typically involves multi-step organic reactions, starting from commercially available precursors such as hydrazine hydrate and malononitrile. The chlorination step is critical and often employs reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) to introduce the chloro group at the 3-position. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream biological evaluations.

One of the most compelling aspects of 3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one is its synthetic flexibility. Researchers have leveraged this compound as a building block for generating libraries of analogs with diverse substituents. By modifying functional groups at various positions on the scaffold, it is possible to fine-tune properties such as solubility, metabolic stability, and target specificity. For example, replacing the chloro group with other electrophiles like bromo or fluoro can alter electronic and steric effects, thereby influencing binding interactions.

The pharmacological evaluation of 3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one derivatives has revealed several interesting findings. In vitro assays have shown that certain analogs exhibit potent inhibition against mutant forms of kinases associated with drug resistance in cancer therapies. Additionally, some derivatives have demonstrated anti-inflammatory properties by modulating cytokine production pathways. These findings highlight the therapeutic potential of this scaffold beyond oncology applications.

Advances in computational chemistry have further accelerated the discovery process for 3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one derivatives. Molecular docking studies combined with quantum mechanical calculations allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach not only saves time but also reduces costs associated with trial-and-error experimentation.

The role of CAS No. 2092929-92-3 in academic and industrial research cannot be overstated. It serves as a reference point for scientists investigating novel therapeutic agents derived from pyrazolopyrimidine scaffolds. As more data becomes available on its derivatives' biological activities and pharmacokinetic profiles, this compound is likely to remain a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.

In conclusion,3-Chloro-4h-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 2092929-92-3) represents a significant advancement in medicinal chemistry due to its structural versatility and potential therapeutic applications. Ongoing research continues to uncover new ways to harness its properties for developing next-generation pharmaceuticals that target complex diseases such as cancer and inflammatory disorders.